4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether

• Molecular Formula: C18H13N5O2S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole
• InChI: InChI=1S/C18H13N5O2S/c1-24-12-8-6-11(7-9-12)17-19-20-18-23(17)21-16(26-18)10-14-13-4-2-3-5-15(13)25-22-14/h2-9H,10H2,1H3
• InChI Key: QOFNBPQKDUERNS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Description

4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether, also known as BITTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental science.

Mechanism of Action

The mechanism of action of 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether is not fully understood. However, studies have shown that 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether inhibits the activity of enzymes involved in cancer cell growth and proliferation. 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has also been shown to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects
4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been shown to have low toxicity in vitro and in vivo. Studies have shown that 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether does not cause significant toxicity in normal cells, making it a potential candidate for the development of new anti-cancer agents. 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has also been shown to have low toxicity in animals, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether in lab experiments include its high purity, good solubility, and film-forming properties. However, the limitations of using 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research and development of 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether. One future direction is the development of new anti-cancer agents based on 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether. Another future direction is the development of new antimicrobial agents based on 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether. Additionally, the use of 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether in organic electronics and water treatment technologies is an area of future research. Finally, the development of new synthesis methods for 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether to reduce its cost and increase its availability is also an area of future research.
Conclusion
In conclusion, 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether is a chemical compound that has shown potential applications in various fields of scientific research. Its anti-cancer, antimicrobial, and water treatment properties make it a potential candidate for the development of new drugs and technologies. Future research should focus on the development of new synthesis methods for 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether and the exploration of its potential applications in different fields of scientific research.

Synthesis Methods

The synthesis of 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether involves the reaction of 2-(bromomethyl)benzoic acid with 3-amino-5-mercapto-1,2,4-triazole in the presence of sodium hydroxide and copper sulfate. The resulting product is then reacted with 3-(1,2-benzisoxazol-3-yl)propan-1-amine to produce 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether. This synthesis method has been optimized to produce high yields and purity of 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether.

Scientific Research Applications

4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has shown potential applications in various fields of scientific research. In medicinal chemistry, 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been studied for its anti-cancer properties. Studies have shown that 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether inhibits the growth of cancer cells by inducing apoptosis, a programmed cell death mechanism. 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.
In material science, 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been studied for its use in organic electronics. 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been shown to have good solubility and film-forming properties, making it a suitable material for the fabrication of organic thin-film transistors and solar cells.
In environmental science, 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been studied for its potential use as a water treatment agent. 4-[6-(1,2-Benzisoxazol-3-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been shown to effectively remove heavy metal ions from water, making it a potential candidate for the development of new water treatment technologies.